Cas no 958266-23-4 (5-hydroxy-4-methoxy-3-Pyridinemethanol)

• Product Name: 5-hydroxy-4-methoxy-3-Pyridinemethanol
• CAS No: 958266-23-4
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 1123153
• Update Time: 2024-02-07

5-hydroxy-4-methoxy-3-Pyridinemethanol Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-4-methoxy-3-Pyridinemethanol

• Inchi： 1S/C7H9NO3/c1-11-7-5(4-9)2-8-3-6(7)10/h2-3,9-10H,4H2,1H3
• InChI Key： XBFPJDRMWUIVLB-UHFFFAOYSA-N
• SMILES： C1=NC=C(O)C(OC)=C1CO

Computed Properties

• Exact Mass: 155.058
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6A^2

Experimental Properties

• Density: 1.304±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 133 °C
• Boiling Point: 434.1±40.0 °C(Predicted)
• pka: 13.44±0.10(Predicted)